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Compound of Interest

Compound Name: Hexamethylindanopyran, (4S,7R)-

Cat. No.: B12760529

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of (4S,7R)-
Hexamethylindanopyran, a key isomer of the synthetic musk ingredient commonly known as
Galaxolide, in fragrance formulations. This document details its chemical properties, olfactory
profile, and application in various consumer products, along with experimental protocols for its
analysis and stability testing.

Introduction

(4S,7R)-Hexamethylindanopyran is a polycyclic musk, widely utilized in the fragrance industry
for its clean, sweet, and persistent musky odor with floral and woody undertones.[1][2][3] Its
primary function in cosmetic and household products is as a fragrance ingredient.[4][5] The
stereochemistry of Hexamethylindanopyran is crucial to its olfactory properties, with the (4S)
configuration being primarily responsible for the characteristic musk scent.[6] Specifically, the
(4S,7R) and (4S,7S) isomers are recognized as the most potent, exhibiting remarkably low
odor thresholds of 1 ng/L or less.[1]

Commercially, this ingredient is known by various names including Galaxolide, Abbalide,
Pearlide, and HHCB.[1][3] It was first synthesized in 1965 and has since become a staple in
fine fragrances, detergents, fabric softeners, and other personal care products.[1][2]
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Physicochemical and Olfactory Properties

A summary of the key physicochemical and olfactory properties of Hexamethylindanopyran

(Galaxolide) is presented in Table 1.

Property Value Reference
1,3,4,6,7,8-Hexahydro-

Chemical Name 4,6,6,7,8,8-hexamethyl- [1]
cyclopenta[g]-2-benzopyran

INCI Name Hexamethylindanopyran [1114]
1222-05-5 (for the isomeric

CAS Number ] [1]
mixture)

Molecular Formula C1sH260 [1][5]

Molecular Weight 258.4 g/mol [1][5]

Appearance Colorless, viscous liquid [71[8]

] Clean, sweet, musky, floral,

Odor Profile [11121171
woody
<1 ng/L for (4S,7R) and

Odor Threshold ) [1]
(4S,7S) isomers

Log P 5.92 [9][10]

Boiling Point 330 °C (estimated) [1]

Vapor Pressure 0.000143 mm Hg @ 23°C [10]

Substantivity > 48 hours on a blotter [7][10]

Applications in Fragrance Formulations

(4S,7R)-Hexamethylindanopyran is a versatile fragrance ingredient used across a wide array of

products. Its stability and high substantivity make it an excellent fixative, enhancing the

longevity of other fragrance notes.[5]
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Typical applications and use levels are summarized in Table 2.

S Gt Typical Use Level in Functi
roduct Categor unction
<RI/ Fragrance Concentrate

Fine Fragrances (Eau de

) Up to 50% Primary musk note, Fixative
Parfum, Eau de Toilette)
Fabric Softeners and ) ] Provides a long-lasting clean
High concentrations _
Detergents and fresh scent on textiles
) Imparts a clean, musky
Soaps and Body Washes Widely used

fragrance

Adds a pleasant scent to hair

Shampoos and Conditioners Commonly used
care products
Deodorants and Masks malodor and provides a
] ] Commonly used
Antiperspirants fresh fragrance
) ) Provides a continuous
Air Fresheners Widely used

background fragrance

(Data sourced from multiple references providing qualitative application information)[1][4][5][7]

Experimental Protocols

The following protocols provide a framework for the analysis and stability testing of (4S,7R)-
Hexamethylindanopyran in fragrance formulations.

This protocol outlines the quantitative analysis of Hexamethylindanopyran in a fragrance oil.
4.1.1. Materials and Reagents

o Hexamethylindanopyran analytical standard

 Internal standard (e.g., Tonalide, if not present in the sample)

o Ethanol (analytical grade)
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Sample of fragrance oll

Volumetric flasks and pipettes

GC-MS system with a suitable capillary column (e.g., HP-5MS)

4.1.2. Procedure

» Standard Preparation: Prepare a stock solution of Hexamethylindanopyran and the internal
standard in ethanol. Create a series of calibration standards by serial dilution.

o Sample Preparation: Accurately weigh a known amount of the fragrance oil and dissolve it in
a known volume of ethanol containing the internal standard.

e GC-MS Analysis: Inject the standards and the sample solution into the GC-MS system.

o GC Conditions (Example):

» |njector Temperature: 250°C

= Oven Program: Initial temperature 60°C, hold for 2 min, ramp to 280°C at 10°C/min,
hold for 10 min.

= Carrier Gas: Helium

o MS Conditions (Example):

= |on Source Temperature: 230°C

= Electron lonization: 70 eV

» Scan Range: m/z 40-400

o Data Analysis: Identify the peaks corresponding to Hexamethylindanopyran and the internal
standard based on their retention times and mass spectra. Construct a calibration curve and
calculate the concentration of Hexamethylindanopyran in the sample.
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This protocol is designed to assess the stability of Hexamethylindanopyran in a finished
product under accelerated conditions.

4.2.1. Materials and Reagents

Finished fragrance product (e.g., lotion, perfume)

Environmental chamber capable of controlling temperature and light

GC-MS system

Extraction solvent (e.g., hexane, dichloromethane)
4.2.2. Procedure

e Initial Analysis: Determine the initial concentration of Hexamethylindanopyran in the product
using the GC-MS protocol described above (with an appropriate sample extraction step).

o Accelerated Stability Study:
o Store samples of the product under different conditions:
» Elevated temperature (e.g., 40°C)
» Exposure to UV light
= Room temperature (control)

o Time-Point Analysis: At specified time intervals (e.g., 1, 2, and 3 months), remove samples
from each storage condition and analyze the concentration of Hexamethylindanopyran.

o Data Evaluation: Compare the concentration of Hexamethylindanopyran at each time point
to the initial concentration to determine the extent of degradation. Analyze for the
appearance of any degradation products. Some studies have shown that certain fragrance
ingredients can degrade and form reactive species upon exposure to air and light.[11]

Visualizations
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Caption: Workflow for the quantitative analysis of Hexamethylindanopyran.

The perception of musk odors like (4S,7R)-Hexamethylindanopyran begins with its binding to
specific olfactory receptors (ORSs) in the nasal epithelium.[6] This interaction initiates a G-
protein coupled receptor (GPCR) signaling cascade.
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Caption: Simplified olfactory signal transduction pathway.
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Safety and Regulatory Information

Hexamethylindanopyran (as Galaxolide) has been reviewed for safety by various regulatory
bodies. The Scientific Committee on Cosmetics and Non-Food Products (SCCNFP) in Europe
concluded that it can be safely used as a fragrance ingredient in cosmetic products.[1] While it
is widely considered safe for its intended use in consumer products, it is also listed as a
potential allergen.[1][8] As with many fragrance ingredients, its use is subject to the standards
set by the International Fragrance Association (IFRA).

Conclusion

(4S,7R)-Hexamethylindanopyran is a cornerstone of modern perfumery, valued for its
characteristic musk odor, excellent stability, and fixative properties. Understanding its chemical
properties and behavior in various formulations is essential for researchers and product
developers. The provided protocols offer a starting point for the quality control and stability
assessment of fragrance products containing this important ingredient. Further research into its
interactions with other fragrance molecules and its specific olfactory receptor binding profiles
will continue to be of high interest to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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